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Compound of Interest

Compound Name: PZ-2891

Cat. No.: B610367 Get Quote

This document provides critical safety, handling, and disposal information for PZ-2891
(Pantazine 2891), a modulator of pantothenate kinase (PanK). The following guidelines are

intended for researchers, scientists, and drug development professionals to ensure the safe

handling and disposal of this compound in a laboratory setting.

Product Information
Identifier Value

Product Name PZ-2891

Synonyms Pantazine 2891

CAS Number 2170608-82-7

Molecular Formula C₂₀H₂₃N₅O

Molecular Weight 349.4 g/mol

Appearance Solid

Safety and Handling
According to available safety data sheets, PZ-2891 is not classified as a hazardous substance.

However, standard laboratory safety precautions should always be observed.

Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b610367?utm_src=pdf-interest
https://www.benchchem.com/product/b610367?utm_src=pdf-body
https://www.benchchem.com/product/b610367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Wear safety glasses or goggles. An eye-wash station should be readily

accessible.

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: Wear a lab coat.

Handling Precautions:

Avoid inhalation of dust, vapors, or mist.

Ensure adequate ventilation in the handling area.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Accidental Release Measures
In the event of a spill, follow these procedures:

Ensure Personal Safety: Wear appropriate PPE as listed above.

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the material away

from drains and water courses.

Clean-up:

For solid spills, carefully sweep or scoop up the material.

For solutions, absorb with a non-combustible absorbent material (e.g., diatomite, universal

binders).

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.

Disposal: Dispose of the contaminated material and absorbents in accordance with local,

state, and federal regulations as outlined in the disposal section below.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation: Remove to fresh air. If breathing is difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Ingestion: Wash out mouth with water. Do NOT induce vomiting. Seek medical attention.[1]

Proper Disposal Procedures for PZ-2891
While PZ-2891 is not classified as a hazardous substance, proper disposal is crucial to

maintain a safe laboratory environment and comply with regulations.

General Guidance: Disposal of PZ-2891 and its containers must be conducted in accordance

with all prevailing country, federal, state, and local regulations.[1]

Disposal of Unused PZ-2891:

Solid Waste: Unused solid PZ-2891 should be disposed of as chemical waste. It should be

collected in a designated, labeled waste container.

Solutions: Solutions of PZ-2891 should be collected in a labeled waste container for

chemical waste. Do not pour down the drain.

Disposal of Contaminated Materials:

Any materials used to clean up spills (e.g., absorbent pads, paper towels), contaminated

PPE (e.g., gloves), and empty containers should be collected in a designated, labeled waste

container for chemical waste.

The following workflow outlines the general steps for handling and disposing of PZ-2891.
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Handling PZ-2891

Disposal Workflow

Start: Receive/Synthesize PZ-2891

Weigh Solid Compound

Prepare Solution

Use in Experiment

Collect Unused Solid Waste

Unused solid

Collect Liquid Waste (Solutions)

Used solutions

Collect Contaminated Labware/PPE

Contaminated items

Dispose via Certified Waste Management Service
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PZ-2891 Handling and Disposal Workflow.

Experimental Context: Mechanism of Action
PZ-2891 is a modulator of pantothenate kinase (PanK). It selectively inhibits PanK1β, PanK2,

and PanK3 in the absence of acetyl-CoA. However, in the presence of acetyl-CoA, which
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inhibits PanK3, PZ-2891 can reverse this inhibition, thereby acting as an activator of PanK3

activity.[2] This leads to an increase in intracellular Coenzyme A (CoA) levels.

The signaling pathway below illustrates the mechanism of action of PZ-2891 on PanK3.

PZ-2891 Mechanism of Action on PanK3
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PZ-2891's role in PanK3 activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for PZ-2891].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610367#pz-2891-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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